BENGHE Foundational & Exploratory

Check Availability & Pricing

L-Cysteine-3Cs,">N: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: L-Cysteine-13C3,15N
CAS No.: 202406-97-1
Cat. No.: B1144976
Get Quote
. J

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and applications of L-Cysteine-13Cs,15N, a stable isotope-labeled amino acid crucial
for advancements in metabolic research, proteomics, and drug development. This document is
intended for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

L-Cysteine-13Cs,2°N is a form of L-Cysteine where all three carbon atoms are substituted with
the stable isotope carbon-13 (13C), and the nitrogen atom is substituted with the stable isotope
nitrogen-15 (*>N). This labeling results in a molecule that is chemically identical to its unlabeled
counterpart but has a greater mass, allowing it to be distinguished and traced in biological
systems using mass spectrometry and NMR spectroscopy.[1]

Chemical Structure:

Caption: Chemical structure of L-Cysteine-13Cs,°N.

Physicochemical Properties
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The key physicochemical properties of L-Cysteine-13Cs,>N are summarized in the table below.
This data is compiled from various commercial suppliers and databases.[2][3][4]

Property Value

CAS Number 202406-97-1

Molecular Formula HS13CH213CH(*>NH2):*COOH
Molecular Weight 125.13 g/mol

Appearance Solid

Melting Point 220 °C (decomposes)
Isotopic Purity =99 atom %

Chemical Purity >98%

Storage Conditions 2-8°C, protect from light

Spectroscopic Data

While specific spectra for L-Cysteine-13Cs,>N are not readily available in public databases, the
expected NMR chemical shifts can be approximated from the data for unlabeled L-Cysteine.
The key feature of the labeled compound's NMR spectra would be the observation of signals in
13C and >N NMR, as well as characteristic splitting patterns arising from 13C-1°N and 13C-13C
spin-spin coupling, which are absent in the unlabeled molecule.

Reference NMR Chemical Shifts for L-Cysteine (unlabeled):

1H Chemical Shift 13C Chemical Shift 15N Chemical Shift

Atom

(ppm) (ppm) (ppm)
o-H ~3.95 ~56.0 ~35.0
B-H ~3.04 ~28.0
COOH - ~172.0
NH:2 - - ~35.0
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Note: Chemical shifts are pH-dependent. The values provided are approximate and for
reference purposes.

Applications in Research and Drug Development

L-Cysteine-13C3,°N is a powerful tool in various research fields, primarily due to its utility as a
tracer in biological systems.

Metabolic Flux Analysis: It is used to trace the metabolic fate of cysteine in cells and
organisms, providing insights into biochemical pathways.

o Quantitative Proteomics: In techniques like Stable Isotope Labeling by Amino Acids in Cell
Culture (SILAC), L-Cysteine-13Cs,*>N is incorporated into proteins, allowing for the accurate
quantification of protein abundance between different cell populations.

e Protein Structure and Dynamics: The isotopic labels serve as probes in NMR spectroscopy
to study protein structure, folding, and dynamics.

» Drug Development: It can be used as an internal standard in pharmacokinetic and
pharmacodynamic studies to accurately quantify drug metabolites.

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving L-
Cysteine-13Cs,5N. These protocols are synthesized from established research practices.

Metabolic Labeling of Cultured Cells

This protocol describes the incorporation of L-Cysteine-13Cs,2°N into the proteome of cultured
mammalian cells for quantitative proteomics (SILAC).
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Caption: SILAC workflow for quantitative proteomics.
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Materials:

e SILAC-grade cell culture medium deficient in L-cysteine.
e "Light" L-cysteine (unlabeled).

e "Heavy" L-Cysteine-13Cs,1°N.

e Dialyzed fetal bovine serum (FBS).

e Phosphate-buffered saline (PBS).

o Cell lysis buffer (e.g., RIPA buffer).

» Protease inhibitors.

e Trypsin (proteomics grade).

Procedure:

o Media Preparation: Prepare "light" and "heavy" SILAC media by supplementing the cysteine-
deficient medium with either unlabeled L-cysteine or L-Cysteine-13Cs,1°N, respectively, at the
normal concentration required for the cell line. Add dialyzed FBS.

o Cell Culture: Culture the control cell population in the "light" medium and the experimental
cell population in the "heavy" medium for at least five cell divisions to ensure near-complete
incorporation of the labeled amino acid.

e Harvesting and Mixing: Harvest the cells from both populations, count them, and mix equal
numbers of cells from the "light" and "heavy" cultures.

o Protein Extraction: Wash the mixed cell pellet with PBS and lyse the cells using a suitable
lysis buffer containing protease inhibitors.

» Protein Digestion: Quantify the protein concentration of the lysate. Take a desired amount of
protein and perform in-solution or in-gel digestion with trypsin.
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e Mass Spectrometry: Analyze the resulting peptide mixture by liquid chromatography-tandem
mass spectrometry (LC-MS/MS).

o Data Analysis: Use specialized software to identify peptides and quantify the relative
abundance of proteins based on the intensity ratios of the "light" and "heavy" peptide pairs.

Sample Preparation for Mass Spectrometry Analysis of
Metabolites

This protocol outlines the extraction of metabolites from cells labeled with L-Cysteine-13Cs,1°N

for metabolic flux analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [L-Cysteine-13C3,2°N: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144976/docs#l-cysteine-c-n-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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